Cas no 2140305-29-7 (5-(Dimethoxymethyl)pyridine-3-carboxylic acid)

• Product Name: 5-(Dimethoxymethyl)pyridine-3-carboxylic acid
• CAS No: 2140305-29-7
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 4641404
• Update Time: 2025-06-09

5-(Dimethoxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethoxymethyl)pyridine-3-carboxylic acid
• 5-(Dimethoxymethyl)nicotinic acid
• D75015

• Inchi： 1S/C9H11NO4/c1-13-9(14-2)7-3-6(8(11)12)4-10-5-7/h3-5,9H,1-2H3,(H,11,12)
• InChI Key： JFURFDAJPRBKND-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=C(C(=O)O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• XLogP3: 0
• Topological Polar Surface Area: 68.6

Additional information on 5-(Dimethoxymethyl)pyridine-3-carboxylic acid

Introduction to 5-(Dimethoxymethyl)pyridine-3-carboxylic acid (CAS No. 2140305-29-7)

5-(Dimethoxymethyl)pyridine-3-carboxylic acid, with the CAS number 2140305-29-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 5-(Dimethoxymethyl)pyridine-3-carboxylic acid makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 5-(Dimethoxymethyl)pyridine-3-carboxylic acid is C₁₀H₁₂N₂O₃, and its molecular weight is approximately 196.21 g/mol. The compound features a pyridine ring with a carboxylic acid group at the 3-position and a dimethoxymethyl substituent at the 5-position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, significant advancements have been made in understanding the biological activities of pyridine carboxylic acids, including 5-(Dimethoxymethyl)pyridine-3-carboxylic acid. Research has shown that these compounds exhibit a range of pharmacological effects, such as anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of pyridine carboxylic acids as inhibitors of specific enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of novel therapeutic agents targeting inflammatory diseases.

The synthetic accessibility of 5-(Dimethoxymethyl)pyridine-3-carboxylic acid has also been extensively explored. Various synthetic routes have been developed to efficiently produce this compound, ensuring its availability for further research and application. One notable method involves the reaction of 3-cyanopyridine with dimethyl oxalate followed by hydrolysis to form the desired carboxylic acid. This synthetic pathway is not only efficient but also scalable, making it suitable for industrial production.

Beyond its use as a pharmaceutical intermediate, 5-(Dimethoxymethyl)pyridine-3-carboxylic acid has also found applications in the field of agrochemicals. Its structural features make it an excellent starting material for the synthesis of herbicides and fungicides. For example, a recent study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of pyridine carboxylic acids exhibit potent herbicidal activity against several weed species. This finding underscores the potential of 5-(Dimethoxymethyl)pyridine-3-carboxylic acid as a key intermediate in the development of environmentally friendly agrochemicals.

The safety profile of 5-(Dimethoxymethyl)pyridine-3-carboxylic acid has also been evaluated in several studies. Toxicological assessments have shown that this compound exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory and industrial settings.

In conclusion, 5-(Dimethoxymethyl)pyridine-3-carboxylic acid (CAS No. 2140305-29-7) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and versatile synthetic routes make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new applications and optimize existing methods for its production, further solidifying its importance in modern chemistry.